Cas no 2228939-95-3 (2-3-chloro-5-(trifluoromethyl)phenylpropanal)

• Product Name: 2-3-chloro-5-(trifluoromethyl)phenylpropanal
• CAS No: 2228939-95-3
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• CID: 6547630
• PubChem ID: 165660958
• Update Time: 2025-06-12

2-3-chloro-5-(trifluoromethyl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-5-(trifluoromethyl)phenylpropanal
• EN300-1967922
• 2228939-95-3
• 2-[3-chloro-5-(trifluoromethyl)phenyl]propanal

• Inchi： 1S/C10H8ClF3O/c1-6(5-15)7-2-8(10(12,13)14)4-9(11)3-7/h2-6H,1H3
• InChI Key： RQDQEINDOHGKKE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)C(C=O)C

Computed Properties

• Exact Mass: 236.0215771g/mol
• Monoisotopic Mass: 236.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-3-chloro-5-(trifluoromethyl)phenylpropanal

Comprehensive Overview of 2-3-chloro-5-(trifluoromethyl)phenylpropanal (CAS No. 2228939-95-3): Properties, Applications, and Industry Insights

2-3-chloro-5-(trifluoromethyl)phenylpropanal (CAS No. 2228939-95-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chloro-trifluoromethylphenyl derivative exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both chloro and trifluoromethyl groups on the phenyl ring enhances its electronic properties, facilitating diverse chemical transformations.

Recent studies highlight the growing demand for fluorinated compounds like 2-3-chloro-5-(trifluoromethyl)phenylpropanal in drug discovery. The trifluoromethyl group improves metabolic stability and bioavailability, addressing key challenges in modern therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which dominate current pharmaceutical pipelines.

In agrochemical applications, this compound's halogenated aromatic structure shows promise for developing novel crop protection agents. The chloro-trifluoromethyl combination creates synergistic effects against resistant pests, aligning with the industry's need for sustainable solutions. Environmental compatibility studies suggest favorable degradation profiles compared to traditional organochlorine pesticides.

The synthesis of CAS 2228939-95-3 typically involves Friedel-Crafts acylation of appropriately substituted benzene derivatives, followed by careful reduction protocols. Process chemists emphasize the importance of controlling reaction parameters to maintain the integrity of both electrophilic functional groups. Advanced analytical techniques including HPLC-MS and 19F NMR are essential for quality control.

Market analysts project steady growth for trifluoromethyl-containing intermediates, with 2-3-chloro-5-(trifluoromethyl)phenylpropanal positioned as a strategic material. Pharmaceutical companies increasingly seek such multifunctional building blocks to accelerate drug development cycles. The compound's compatibility with cross-coupling reactions and click chemistry platforms further enhances its utility.

From a regulatory perspective, proper handling of halogenated compounds requires adherence to green chemistry principles. Industry leaders are investing in continuous flow chemistry systems to improve the safety profile of production processes involving CAS 2228939-95-3. These innovations address growing concerns about process safety while maintaining cost competitiveness.

Emerging research explores the compound's potential in material science applications, particularly as a precursor for liquid crystal and organic semiconductor development. The electron-withdrawing characteristics of its substituents enable fine-tuning of electronic properties in advanced materials. This versatility makes 2-3-chloro-5-(trifluoromethyl)phenylpropanal relevant to next-generation optoelectronic devices.

Quality specifications for pharmaceutical-grade 2228939-95-3 require rigorous impurity profiling, with particular attention to regioisomers and oxidation byproducts. Analytical method development focuses on chiral separation techniques when enantiopure material is required. These stringent standards reflect the compound's importance in asymmetric synthesis applications.

Supply chain considerations for 2-3-chloro-5-(trifluoromethyl)phenylpropanal emphasize reliable sourcing of fluorine-containing precursors, given geopolitical factors affecting rare earth element availability. Strategic partnerships between fine chemical manufacturers and end-users are becoming crucial to ensure consistent access to this specialty intermediate.

Future developments may explore biocatalytic routes to produce CAS 2228939-95-3, aligning with the industry's shift toward biobased production. Enzyme engineering efforts could enable more sustainable access to this valuable aromatic aldehyde derivative while reducing the environmental footprint of synthetic processes.